Cas no 81215-61-4 (N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide)

N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide structure
81215-61-4 structure
Product name:N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
CAS No:81215-61-4
MF:C22H23N5O5
MW:437.44852
CID:1802057
PubChem ID:135599731

N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
    • N-[(E)-[5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)indol-3-ylidene]amino]-2-(4-nitrophenoxy)acetamide
    • 81215-61-4
    • BRN 6021634
    • Acetic acid, (4-nitrophenoxy)-, (1,2-dihydro-5-methyl-2-oxo-1-(1-pyrrolidinylmethyl)-3H-indol-3-ylidene)hydrazide
    • Inchi: InChI=1S/C22H23N5O5/c1-15-4-9-19-18(12-15)21(22(29)26(19)14-25-10-2-3-11-25)24-23-20(28)13-32-17-7-5-16(6-8-17)27(30)31/h4-9,12,29H,2-3,10-11,13-14H2,1H3
    • InChI Key: RAUZEKPNAIPJEU-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)N(C(=C2N=NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-])O)CN4CCCC4

Computed Properties

  • Exact Mass: 437.16991885g/mol
  • Monoisotopic Mass: 437.16991885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 125Ų

N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide Related Literature

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